![molecular formula C16H13ClN2O B5731543 3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole](/img/structure/B5731543.png)
3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has shown promising results in scientific research. It belongs to the family of oxadiazoles, which have been extensively studied for their potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its therapeutic effects through various mechanisms, including inhibition of DNA synthesis, inhibition of protein synthesis, inhibition of prostaglandin synthesis, and induction of apoptosis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. Additionally, it has been shown to possess anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole is its broad spectrum of biological activities. It has been shown to possess antimicrobial, antifungal, antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new therapeutics. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another potential direction is the investigation of its potential use as a photosensitizer in photodynamic therapy. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential therapeutic applications in various diseases.
Synthesis Methods
The synthesis of 3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole can be achieved through various methods, including cyclization of the corresponding hydrazide, reaction of the corresponding carboxylic acid with hydrazine, and condensation of the corresponding aldehyde with hydrazine. However, the most commonly used method involves the reaction of 2-chlorobenzohydrazide with 4-ethylbenzaldehyde in the presence of a suitable catalyst.
Scientific Research Applications
3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial, antifungal, antitumor, anti-inflammatory, and analgesic properties. It has also been investigated for its potential use as a photosensitizer in photodynamic therapy.
properties
IUPAC Name |
3-(2-chlorophenyl)-5-(4-ethylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O/c1-2-11-7-9-12(10-8-11)16-18-15(19-20-16)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFDGLCANDOMTLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.